Cas no 318497-78-8 (1-(5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)-1-ETHANOL)

• Product Name: 1-(5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)-1-ETHANOL
• CAS No: 318497-78-8
• MF: C₁₂H₁₃ClN₂O
• MW: 236.697421789169
• MDL: MFCD00664935
• CID: 5175469
• Update Time: 2026-03-04

1-(5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)-1-ETHANOL Chemical and Physical Properties

Names and Identifiers

• 1-(5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)-1-ETHANOL
• 1-(5-chloro-1-methyl-3-phenyl-1H-pyrazol-4-yl)ethan-1-ol
• 1H-Pyrazole-4-methanol, 5-chloro-α,1-dimethyl-3-phenyl-

• MDL： MFCD00664935
• Inchi： 1S/C12H13ClN2O/c1-8(16)10-11(14-15(2)12(10)13)9-6-4-3-5-7-9/h3-8,16H,1-2H3
• InChI Key： SNLHRUDQRHIDBN-UHFFFAOYSA-N
• SMILES： C1(=NN(C(Cl)=C1C(O)C)C)C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)-1-ETHANOL

Introduction to 1-(5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)-1-ETHANOL (CAS No. 318497-78-8)

1-(5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)-1-ETHANOL, identified by its Chemical Abstracts Service (CAS) number 318497-78-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic alcohol, featuring a pyrazole core substituted with chloro, methyl, and phenyl groups, has garnered attention due to its structural complexity and potential biological activities. The compound's unique scaffold positions it as a valuable candidate for further exploration in drug discovery and therapeutic development.

The pyrazole moiety is a prominent pharmacophore in medicinal chemistry, known for its versatility in interacting with biological targets. In particular, the 1H-pyrazole derivative exhibits a wide spectrum of pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of the 5-chloro group enhances the electron-withdrawing nature of the ring, which can modulate reactivity and binding affinity. Additionally, the 1-methyl and 3-phenyl substituents contribute to steric hindrance and electronic distribution, influencing the compound's overall biological profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1-(5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)-1-ETHANOL with various biological targets. Studies suggest that this compound may interact with enzymes and receptors involved in critical cellular pathways. For instance, preliminary docking studies indicate potential binding to kinases and transcription factors, which are pivotal in cancer signaling pathways. Such interactions could lead to the development of novel therapeutic agents targeting these diseases.

The synthesis of 1-(5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)-1-ETHANOL involves multi-step organic transformations, including condensation reactions, functional group modifications, and purification techniques. The synthetic route must be optimized to ensure high yield and purity, which are essential for subsequent biological evaluation. Advances in green chemistry have also influenced the synthesis of this compound, emphasizing sustainable methodologies that minimize waste and hazardous byproducts.

In vitro studies have begun to elucidate the pharmacological profile of 1-(5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)-1-ETHANOL. Initial experiments demonstrate promising activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Furthermore, its interaction with inflammatory pathways has been explored, revealing anti-inflammatory properties that could be beneficial in treating chronic inflammatory diseases. These findings underscore the compound's therapeutic potential and justify further investigation.

The role of 5-chloro and 3-phenyl substituents in modulating biological activity cannot be overstated. These groups not only influence the electronic properties of the pyrazole ring but also affect solubility and metabolic stability. Understanding these structural-functional relationships is crucial for designing derivatives with enhanced efficacy and reduced side effects. Researchers are employing structure-based drug design strategies to refine the scaffold of 1-(5-CHLORO-1-METHYL-3-PHENYL-1H-PYRAZOL-4-YL)-1-ETHANOL, aiming to optimize its pharmacokinetic properties.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 318497-78-8. HTS allows for rapid evaluation of thousands of compounds against multiple targets, enabling identification of lead candidates for further development. This approach has been instrumental in uncovering novel therapeutic agents in recent years. As HTS continues to evolve, it will play an increasingly important role in assessing the potential of compounds such as 1-(5-chloro)-methyl(phenyl)pyrazolyl ethanol ethanediol.

Future directions in research on CAS No 318497788 include exploring its mechanism of action at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will provide insights into how this compound interacts with biological targets. Additionally, preclinical studies are necessary to evaluate its safety profile and pharmacokinetic parameters before moving into human trials. These studies will pave the way for clinical development if promising results are obtained.

The broader impact of this research extends beyond individual compounds to advancements in drug discovery methodologies. The development of novel heterocyclic scaffolds like pyrazole derivatives continues to expand the chemical space available for therapeutic intervention. By leveraging computational tools alongside experimental techniques, researchers can efficiently identify promising candidates for further exploration.

In conclusion, 5-chloro-methyl(phenyl)pyrazolyl ethanol ethanediol CAS No 318497788 represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential biological activities . Further research is warranted to fully realize its therapeutic potential , contributing to innovative treatments for various diseases . The continued exploration of such compounds underscores the importance of interdisciplinary collaboration between chemists , biologists ,and clinicians . This collaborative approach will drive progress towards more effective therapies tailored to meet global healthcare needs .